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Compound of Interest

Compound Name: 9(E)-Elaidyl acetate

Cat. No.: B1240334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9(E)-Elaidyl acetate, also known by its systematic name (E)-9-octadecenyl acetate, is the

acetate ester of elaidyl alcohol. As a long-chain unsaturated fatty acid ester, its physical

properties are of interest in various fields, including lipid research, drug formulation, and the

development of biomaterials. This technical guide provides a comprehensive overview of the

known physical characteristics of 9(E)-elaidyl acetate, outlines experimental protocols for their

determination, and presents logical workflows for its characterization.

Core Physical and Chemical Properties
9(E)-Elaidyl acetate is identified by the CAS number 22147-38-2. It is comprised of a 20-

carbon chain with a single double bond in the trans configuration at the 9th position and an

acetate group at one end.[1][2] Commercial preparations are typically available with a purity

exceeding 99% and are recommended to be stored in a freezer to maintain stability.[1]

Quantitative Physical Data
The following table summarizes the available quantitative physical and chemical data for 9(E)-
Elaidyl acetate. It is important to distinguish between experimentally determined values and

those that have been computationally predicted.
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Property Value Data Type Source

Molecular Formula C₂₀H₃₈O₂ -
PubChem[3],

Larodan[1]

Molecular Weight 310.51 g/mol Calculated MedChemExpress[2]

310.52 g/mol Calculated Larodan[1]

Boiling Point
205.0 - 207.0 °C at

13.0 mmHg
Experimental PubChem[3]

Melting Point Data not available - -

Density Data not available - -

Refractive Index Data not available - -

XLogP3 7.9 Computed PubChem[3]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 9(E)-elaidyl
acetate are crucial for its characterization. The following sections outline standard

methodologies for assessing its key physical and spectral characteristics.

Determination of Boiling Point
The boiling point of 9(E)-elaidyl acetate at reduced pressure can be determined using vacuum

distillation.

Workflow for Boiling Point Determination
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Figure 1. Workflow for Boiling Point Determination.

Apparatus Setup

Distillation Process

Assemble vacuum distillation apparatus

Place 9(E)-elaidyl acetate in distillation flask

Add boiling chips

Gradually reduce pressure to target vacuum (e.g., 13 mmHg)

Heat the distillation flask gently

Record temperature at which vapor condenses and collects in the receiving flask

Data Recorded

Boiling Point at Reduced Pressure
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Figure 2. Logical Flow for Spectroscopic Analysis.

Spectroscopic Techniques

Information Obtained

9(E)-Elaidyl Acetate Sample

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

- Carbon-hydrogen framework
- Position of double bond

- Confirmation of acetate group

- Presence of ester functional group (C=O)
- Trans configuration of double bond

- Molecular weight confirmation
- Fragmentation pattern

Structural Elucidation and Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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